1-ethoxyethyl N-(5-chloro-2-hydroxyphenyl)carbamate

• IUPAC Name: 1-ethoxyethyl N-(5-chloro-2-hydroxyphenyl)carbamate
• InChI: InChI=1S/C11H14ClNO4/c1-3-16-7(2)17-11(15)13-9-6-8(12)4-5-10(9)14/h4-7,14H,3H2,1-2H3,(H,13,15)
• InChI Key: BWCZXKPFYWJKMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OC(=O)NC1=C(C=CC(=C1)Cl)O
• Molecular Formula: C11H14ClNO4
• Molecular Weight: 259.68 g/mol

Description

The compound identified by the PubChem 1-ethoxyethyl N-(5-chloro-2-hydroxyphenyl)carbamate is a chemical entity with specific properties and applications. This compound is of interest in various fields of scientific research due to its unique chemical structure and reactivity.

Chemical Reactions Analysis

1-ethoxyethyl N-(5-chloro-2-hydroxyphenyl)carbamate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups within the compound.

Scientific Research Applications

1-ethoxyethyl N-(5-chloro-2-hydroxyphenyl)carbamate has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology, it may be used in studies involving biochemical pathways and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications may include its use in the production of materials or as a component in various chemical processes.

Mechanism of Action

The mechanism of action of 1-ethoxyethyl N-(5-chloro-2-hydroxyphenyl)carbamate involves its interaction with specific molecular targets and pathways. The compound may bind to particular enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context of its use, whether in biochemical studies or therapeutic applications.

Comparison with Similar Compounds

1-ethoxyethyl N-(5-chloro-2-hydroxyphenyl)carbamate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or reactivity. The comparison can be based on factors such as chemical stability, reactivity, and biological activity. This helps in understanding the distinct properties of this compound and its potential advantages over other compounds in specific applications.

Conclusion

This compound is a compound with significant potential in various fields of scientific research Its unique chemical properties and reactivity make it a valuable tool in chemistry, biology, medicine, and industry